Cas no 1503-99-7 (4-Pentenoic acid, 3-oxo-5-phenyl-, ethyl ester)

• Product Name: 4-Pentenoic acid, 3-oxo-5-phenyl-, ethyl ester
• CAS No: 1503-99-7
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• CID: 1325895
• PubChem ID: 11053129
• Update Time: 2025-04-20

4-Pentenoic acid, 3-oxo-5-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pentenoic acid, 3-oxo-5-phenyl-, ethyl ester
• ethyl 3-oxo-5-phenylpent-4-enoate
• 3-oxo-5-phenyl-4-pentenoic acid ethyl ester
• ethyl 2-benzylideneacetoacetate
• Ethyl 3-oxo-5-phenyl-4-pentenoate
• 1503-99-7
• (E)-Ethyl3-oxo-5-phenylpent-4-enoate
• (E)-ethyl-5-phenyl-3-oxopent-4-enoate
• (4E)-3-Oxo-5-phenyl-4-pentenoic acid ethyl ester
• ethyl (E)-3-oxo-5-phenylpent-4-enoate
• SCHEMBL3105202
• (E)-Ethyl 3-oxo-5-phenylpent-4-enoate
• ethyl (4E)-3-oxo-5-phenyl-4-pentenoate
• 58369-48-5
• Ethyl-3-oxo-5-phenylpent-4-enoate
• F79422
• KNUYHVRRBLEIHT-CMDGGOBGSA-N

• Inchi： 1S/C13H14O3/c1-2-16-13(15)10-12(14)9-8-11-6-4-3-5-7-11/h3-9H,2,10H2,1H3/b9-8+
• InChI Key： KNUYHVRRBLEIHT-CMDGGOBGSA-N
• SMILES： O(CC)C(CC(/C=C/C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 218.09400
• Monoisotopic Mass: 218.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 2.22210